Cas no 147085-13-0 ((Z)-4-amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride)

• Product Name: (Z)-4-amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride
• CAS No: 147085-13-0
• MF: C₃H₃ClN₄O₂
• MW: 162.534518480301
• MDL: MFCD00604398
• CID: 2449872
• PubChem ID: 4040027
• Update Time: 2025-07-02

(Z)-4-amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxiMidoyl chloride, 4-aMino-N-hydroxy-
• 4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carbimidoyl chloride
• 4-[chloro(nitroso)methylidene]-1,2,5-oxadiazol-3-amine
• 4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidoyl chloride
• Furazancarboximidoyl chloride, 4-amino-N-hydroxy-
• 4-aMino-N'-hydroxy-1,2,5-oxadiazole-3-carboxiMidoyl chloride
• (E)-4-Amino-N-Hydroxy-1,2,5-Oxadiazole-3-Carbimidoyl Chloride
• (Z)-4-amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride
• 4-amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidamidoyl chloride
• LVNWHKAEEDWAGF-QHHAFSJGSA-N
• BCP07315
• 3-Amino-4-(formylchloroximino)furazan
• ST50976377
• 4-(chloro(hydroxyimino)methyl)-1,2,5-oxadiazole-3-ylamine
• cis-4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride
• 3-Amino-1,2,5-oxadiazole-4-hydroximoyl chloride; 4-Amino-1,2,5-oxadiazole-3-carbohydroximoyl chloride; 4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidoyl chloride
• DTXSID60425558
• 147085-13-0
• LVNWHKAEEDWAGF-UHFFFAOYSA-N
• 2247599-05-7
• SY039824
• 4-amino-1,2,5-oxadiazole-3-carbohydroximoyl chloride
• KCHTZHUFLUOPGI-UHFFFAOYSA-N
• DB-117827
• SB18011
• 4-Amino-3-[chloro(hydroxyimino)methyl]-1,2,5-oxadiazole

• MDL： MFCD00604398
• Inchi： 1S/C3H3ClN4O2/c4-2(6-9)1-3(5)8-10-7-1/h9H,(H2,5,8)
• InChI Key： LVNWHKAEEDWAGF-UHFFFAOYSA-N
• SMILES： ClC(C1C(N)=NON=1)=NO

Computed Properties

• Exact Mass: 161.9944530g/mol
• Monoisotopic Mass: 161.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 97.5
• XLogP3: 0.5

Experimental Properties

• Density: 2.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 398.0±52.0℃ at 760 mmHg
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),

(Z)-4-amino-N-hydroxy-1,2,5-oxadiazole-3-carbonimidoyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD447886)